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Compound of Interest

Compound Name:
(5-Bromopentyl)malonic Acid

Diethyl Ester

Cat. No.: B162530 Get Quote

In-Depth Technical Safety Guide: Diethyl (5-
bromopentyl)malonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Diethyl (5-

bromopentyl)malonate (CAS No. 1906-95-2). The information is compiled for professionals in

research and drug development to ensure safe handling and use of this compound.

Substance Identification and Properties
Diethyl (5-bromopentyl)malonate, with the molecular formula C12H21BrO4, is a colorless to

light yellow or light orange clear liquid. It is primarily used as a laboratory reagent.[1][2]

Quantitative Physical and Chemical Data
The following table summarizes the key physical and chemical properties of Diethyl (5-

bromopentyl)malonate.
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Property Value Source

Molecular Weight 309.20 g/mol [1][3]

Boiling Point 161 °C @ 3 mmHg (0.4 kPa) [1][2][4][5]

Density 1.23 g/cm³ [1][6]

Flash Point 147.5 °C [4]

Purity >97.0% (GC) [1][7]

Appearance
Colorless to Light yellow to

Light orange clear liquid

Vapor Pressure No data available [1]

Auto-ignition Temperature No data available [1][2]

Water Solubility No data available [2]

Hazard Identification and Classification
According to the Regulation (EC) No 1272/2008, Diethyl (5-bromopentyl)malonate is not

classified as a hazardous substance or mixture.[1][2] Consequently, no hazard pictograms,

signal words, or hazard statements are required for its labeling.[1][2]

Toxicological Data Summary
There is a lack of comprehensive toxicological data for Diethyl (5-bromopentyl)malonate. The

available safety data sheets indicate that information on acute toxicity, skin corrosion/irritation,

serious eye damage/irritation, germ cell mutagenicity, and carcinogenicity is not available.[1][2]

The health risks of this product have not been fully determined.[1]
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Toxicological Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No information available[2]

Skin Corrosion/Irritation No information available[2]

Serious Eye Damage/Irritation No information available[2]

Respiratory or Skin Sensitization No information available

Germ Cell Mutagenicity No information available[2]

Carcinogenicity No information available[2]

Reproductive Toxicity No information available[2]

Specific Target Organ Toxicity (Single Exposure) No information available

Specific Target Organ Toxicity (Repeated

Exposure)
No information available

Aspiration Hazard No information available

Safe Handling and Storage
To ensure safety when working with Diethyl (5-bromopentyl)malonate, the following precautions

should be observed.

Handling
Ensure adequate ventilation and use local exhaust ventilation to prevent the generation of

vapor or mist.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Wear appropriate personal protective equipment (PPE).

Wash hands and face thoroughly after handling.[1][2]

Storage
Keep the container tightly closed.[1][2]
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Store in a cool, shaded, and dry place.[1][2]

Protect from moisture and store under an inert gas.[1][2]

Store away from incompatible materials such as oxidizing agents.

Emergency Procedures
First-Aid Measures
The following first-aid measures are recommended in case of exposure:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical advice if you feel unwell.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin well with water.

If skin irritation or a rash occurs, get medical advice or attention.[1][2]

Eye Contact: Rinse with plenty of water. Remove contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek medical advice or attention.[1][2]

Ingestion: Rinse the mouth and get medical advice or attention.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment.[2]

Specific Hazards: Decomposition upon combustion or at high temperatures may generate

poisonous fumes, including carbon oxides and halogenated compounds.[1] Closed

containers may explode from the heat of a fire.[1]

Protective Equipment: Wear self-contained breathing apparatus if necessary.[1]

Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure a safe and effective

cleanup.
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Workflow for handling a chemical spill.

Ecological Information
There is no data available on the ecotoxicity of Diethyl (5-bromopentyl)malonate.[2] The

substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[1][2] It is advised to

prevent the product from entering drains.[2]

Regulatory Information
Diethyl (5-bromopentyl)malonate is not listed on the EPA Toxic Substances Control Act (TSCA)

inventory and is intended for research and development purposes only.[1]

This guide is intended for informational purposes only and should not be a substitute for a

formal safety review and adherence to all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.laboratoriumdiscounter.nl/en/diethyl-5-bromopentylmalonate-970gc-5g.html
https://www.laboratoriumdiscounter.nl/en/diethyl-5-bromopentylmalonate-970gc-5g.html
https://www.laboratoriumdiscounter.nl/en/diethyl-5-bromopentylmalonate-970gc-5g.html
https://labsolu.ca/product/diethyl-5-bromopentylmalonate/
https://www.benchchem.com/product/b162530#diethyl-5-bromopentyl-malonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b162530#diethyl-5-bromopentyl-malonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b162530#diethyl-5-bromopentyl-malonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b162530#diethyl-5-bromopentyl-malonate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

